Cas no 2789-43-7 (4α-Methyl-5α-cholest-7-en-3-one)

4α-Methyl-5α-cholest-7-en-3-one is a steroidal ketone derivative with a unique structural framework, characterized by a methyl group at the 4α position and a double bond at the 7-position of the cholestane skeleton. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of modified sterols and bioactive molecules. Its rigid, unsaturated structure offers distinct reactivity for selective functionalization, making it useful in pharmaceutical and biochemical research. The compound's well-defined stereochemistry and purity ensure reproducibility in synthetic applications. It is commonly employed in studies investigating sterol metabolism, enzyme inhibition, and the development of novel therapeutic agents.
4α-Methyl-5α-cholest-7-en-3-one structure
2789-43-7 structure
Product Name:4α-Methyl-5α-cholest-7-en-3-one
CAS No:2789-43-7
MF:C28H46O
MW:398.664248943329
CID:5050079
PubChem ID:440345
Update Time:2025-10-21

4α-Methyl-5α-cholest-7-en-3-one Chemical and Physical Properties

Names and Identifiers

    • 4alpha-Methyl-5alpha-cholest-7-en-3-one
    • 4alpha-methyllathosterone
    • C04453
    • LMST01010208
    • 4alpha-methyl-5alpha-cholest-7-ene-3-one
    • 4alpha-Methyl-5alpha-cholesta-7-ene-3-one
    • 4-alpha-Methyl-5-alpha-cholest-7-en-3-one
    • (4alpha,5alpha)-4-methylcholest-7-en-3-one
    • Q27101939
    • 4α-Methyl-5α-cholest-7-en-3-one
    • Inchi: 1S/C28H46O/c1-18(2)8-7-9-19(3)22-12-13-24-21-10-11-23-20(4)26(29)15-17-28(23,6)25(21)14-16-27(22,24)5/h10,18-20,22-25H,7-9,11-17H2,1-6H3/t19-,20+,22-,23+,24+,25+,27-,28+/m1/s1
    • InChI Key: OWKGVPXWOHLTSL-LIUJFMQASA-N
    • SMILES: O=C1CC[C@@]2(C)[C@H]([C@@H]1C)CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 398.354866087g/mol
  • Monoisotopic Mass: 398.354866087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 17.1

4α-Methyl-5α-cholest-7-en-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M431830-0.5mg
4α-Methyl-5α-cholest-7-en-3-one
2789-43-7
0.5mg
$ 205.00 2022-06-03
TRC
M431830-1mg
4α-Methyl-5α-cholest-7-en-3-one
2789-43-7
1mg
$ 460.00 2023-04-15
TRC
M431830-2.5mg
4α-Methyl-5α-cholest-7-en-3-one
2789-43-7
2.5mg
$ 1103.00 2023-04-15
TRC
M431830-5mg
4α-Methyl-5α-cholest-7-en-3-one
2789-43-7
5mg
$ 1800.00 2023-09-06
TRC
M431830-.5mg
4α-Methyl-5α-cholest-7-en-3-one
2789-43-7
.5mg
$ 253.00 2023-04-15

Additional information on 4α-Methyl-5α-cholest-7-en-3-one

Professional Introduction to 4α-Methyl-5α-cholest-7-en-3-one (CAS No. 2789-43-7)

4α-Methyl-5α-cholest-7-en-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 2789-43-7, is a significant steroidal compound that has garnered considerable attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of cholestenes, which are derivatives of cholesterol, and exhibits unique structural and functional properties that make it a valuable subject of study in drug development and metabolic research.

The molecular structure of 4α-Methyl-5α-cholest-7-en-3-one features a steroidal backbone with a methyl group at the 4α position and a ketone group at the 3 position, along with a double bond at the 7 position. This specific arrangement imparts distinct biological activities, making it a compound of interest for researchers exploring potential therapeutic applications. The presence of the 5α orientation further influences its metabolic pathways and interactions with biological targets.

In recent years, 4α-Methyl-5α-cholest-7-en-3-one has been studied for its role in modulating steroid hormone biosynthesis and metabolism. Steroids are pivotal in numerous physiological processes, including immune response, stress management, and reproductive functions. The compound’s ability to interact with enzymes involved in steroidogenesis has made it a candidate for investigating mechanisms related to hormonal balance and disorders.

One of the most compelling areas of research involving 4α-Methyl-5α-cholest-7-en-3-one is its potential application in treating metabolic disorders. Studies have suggested that this compound may influence lipid metabolism by interacting with nuclear receptors such as the liver X receptors (LXR) and peroxisome proliferator-activated receptors (PPAR). These receptors are critical regulators of cholesterol homeostasis and fat storage, making 4α-Methyl-5α-cholest-7-en-3-one a promising candidate for therapies targeting hyperlipidemia and related conditions.

Moreover, research has begun to explore the anti-inflammatory properties of 4α-Methyl-5α-cholest-7-en-3-one. Inflammation is a key pathological process in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preliminary studies indicate that this steroidal compound may exert anti-inflammatory effects by modulating signaling pathways such as NFκB and MAPK. By inhibiting key pro-inflammatory mediators, 4α-Methyl-5α-cholest-7-en-3-one could potentially serve as a therapeutic agent in managing inflammatory diseases.

The compound’s structural similarity to natural steroids also makes it an attractive scaffold for drug design. By leveraging computational chemistry and molecular modeling techniques, researchers can modify the structure of 4α-Methyl-5α-cholest-7-en-3-one to enhance its pharmacological properties while minimizing side effects. This approach holds promise for developing novel drugs with improved efficacy and selectivity.

Recent advancements in analytical techniques have enabled more precise characterization of 4α-Methyl-5α-cholest-7-en-3-one, facilitating deeper insights into its interactions with biological targets. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed structural information, helping researchers understand how this compound binds to enzymes and receptors at the molecular level.

In clinical settings, 4α-Methyl-5α-cholestane-trione is being evaluated for its potential role in oncology research. Steroids have been known to influence cell proliferation and differentiation, making them relevant in cancer therapy. Studies are exploring whether modifications of 4α-Methyl-cholestane-trione can lead to compounds that selectively target cancer cells while sparing healthy tissues. This line of research could open new avenues for developing steroid-based anticancer agents.

The synthesis of 4α-Methyl-cholestane-trione also presents an area of interest for synthetic chemists. Developing efficient synthetic routes allows for scalable production, which is crucial for both research purposes and potential commercial applications. Advances in green chemistry principles have encouraged the exploration of sustainable methods for synthesizing complex steroidal compounds like 4α-methyl-cholestane-trione, reducing environmental impact while maintaining high yields.

Future directions in research on 4α-methyl-cholestane-trione include investigating its role in neurodegenerative diseases. Emerging evidence suggests that steroids may play a role in protecting neuronal cells from damage caused by oxidative stress and inflammation. By understanding how 4α-methyl-cholestane-trione interacts with neural pathways, researchers hope to develop treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.

In summary, 4alpha-methyl-cholenst-ren-three (CAS No. 27894367) is a multifaceted steroidal compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with key biological targets involved in metabolic regulation, inflammation, and cell proliferation. Ongoing research continues to uncover new therapeutic possibilities, making this compound a cornerstone in modern drug discovery efforts within the chemical-biological interface.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.